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Compound of Interest

Compound Name: Mad1 (6-21)

Cat. No.: B10857712

Essential Safety and Handling Guide for Mad1 (6-21)

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling the synthetic peptide Mad1 (6-21). The following
procedures for handling, storage, and disposal are based on the available safety data and best
practices for laboratory peptide compounds.

Chemical and Physical Properties of Mad1 (6-21)

Property Value

CAS Number 880150-82-3[1][2]
Molecular Formula C84H140N24026S2[1][3]
Molecular Weight 1966.29[1][3]
Appearance Solid[3]

Solubility Water soluble[3]

Hazard Identification

According to the available Safety Data Sheet (SDS), Mad1 (6-21) is not classified as a
hazardous substance or mixture.[1] However, as with any research chemical, it should be
handled with care to avoid unnecessary exposure. The full-length Mad1 protein is involved in
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the spindle assembly checkpoint, a critical process in cell cycle regulation.[4][5] While the
toxicological properties of the Mad1 (6-21) fragment have not been thoroughly investigated, its
biological context warrants careful handling.

Personal Protective Equipment (PPE) and
Engineering Controls

To ensure the safety of laboratory personnel, the following personal protective equipment and
engineering controls are essential when handling Mad1 (6-21).

Recommended Personal Protective Equipment[6][7]

PPE Category Item Specifications & Use

Should be worn to protect
Eye Protection Safety Goggles against dust particles or

splashes.[7]

Nitrile gloves are standard for

Hand Protection Chemical-resistant gloves ] ]
preventing skin contact.[6][7]
A standard lab coat should be
Body Protection Lab Coat worn to protect clothing and
skin.[6][7]
Recommended when handling
Respiratory Protection Respirator/Fume Hood the lyophilized powder to avoid

inhalation of dust.[6]

It is advised to work in a well-ventilated area to minimize the risk of inhalation.[1] An accessible
safety shower and eye wash station should be available.[1]

Operational Plan: Safe Handling and Storage

Proper handling and storage are critical to maintain the integrity of the peptide and to ensure
the safety of laboratory personnel.

Step-by-Step Handling Procedure:
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Preparation: Before handling, ensure that the designated work area is clean and uncluttered.

[6]

Personal Protective Equipment: Put on all required PPE, including a lab coat, safety goggles,
and gloves.[7]

Weighing: When weighing the Iyophilized powder, do so in a designated area, taking care to
avoid creating dust.[7] Using a fume hood or biosafety cabinet is recommended.[6]

Reconstitution: If preparing a solution, add the solvent slowly and cap the container securely
before mixing.[7] Swirl gently to dissolve; avoid vigorous shaking.[8]

Labeling: Clearly label all containers with the peptide name, concentration, preparation date,
and "For Research Use Only".[6]

Clean-up: After handling, wipe down all surfaces and equipment with an appropriate cleaning
agent.[7]

Storage Protocols:

o Lyophilized Powder: For long-term storage, keep the lyophilized peptide at -20°C or -80°C,
sealed away from moisture and light.[1][8] Allow the container to reach room temperature in
a desiccator before opening to prevent condensation.[9]

 In Solution: If stored in a solution, it is best to aliquot the peptide to avoid repeated freeze-
thaw cycles and store at -20°C or below.[6][7]

Disposal Plan

The disposal of Mad1 (6-21) and any contaminated materials must adhere to institutional and
local regulations for chemical waste.

Step-by-Step Disposal Procedure:

o Waste Collection: Place the peptide, in either solid or solution form, into a clearly labeled
waste container designated for chemical waste.[7]
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o Contaminated Materials: Dispose of all contaminated PPE, such as gloves and pipette tips,
in a designated hazardous waste container.[6]

» Container Sealing: Securely seal the waste container to prevent any leakage.[7]

e Institutional Protocol: Follow your institution's environmental health and safety (EH&S)
guidelines for the collection and disposal of chemical waste.[6] Never dispose of peptides in
the regular trash or down the drain.[6]

Emergency Procedures

In case of accidental exposure, follow these first aid measures:

Exposure Route First Aid Measures

Immediately flush eyes with large amounts of
Eye Contact water, removing contact lenses if present. Seek

medical attention.[1]

) Rinse skin thoroughly with large amounts of
Skin Contact . .
water and remove contaminated clothing.[1]

Move the affected person to fresh air. If

Inhalation breathing is difficult, provide respiratory support.

[1]

Wash out the mouth with water. Do NOT induce

Ingestion - ) )
vomiting. Seek medical attention.[1]

Experimental Workflow Visualization

The following diagram illustrates the recommended workflow for the safe handling and disposal
of Mad1 (6-21).
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Caption: Workflow for Safe Handling and Disposal of Mad1 (6-21).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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